Cas no 10159-39-4 (4,4'-(Piperazine-1,4-diyl)dibenzaldehyde)

• Product Name: 4,4'-(Piperazine-1,4-diyl)dibenzaldehyde
• CAS No: 10159-39-4
• MF: C₁₈H₁₈N₂O₂
• MW: 294.347724437714
• CID: 1026538
• PubChem ID: 3006251
• Update Time: 2025-04-20

4,4'-(Piperazine-1,4-diyl)dibenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,4'-(Piperazine-1,4-diyl)dibenzaldehyde
• 4,4'-(1,4-piperazinediyl)bis-Benzaldehyde
• 4-[4-(4-formylphenyl)piperazin-1-yl]benzaldehyde
• SCHEMBL3077544
• YSZC2201
• FZUIYMOPBHBVJH-UHFFFAOYSA-N
• 4,4-piperazinediyl)bisbenzaldehyde
• NSC-725988
• 10159-39-4
• 4,4'-(1,4-Piperazinediyl)bisbenzaldehyde
• 4,4/'-(1,4-piperazinediyl)bis-Benzaldehyde
• Benzaldehyde, 4,4'-(1,4-piperazinediyl)bis-
• F86973
• DTXSID70388302
• NSC725988
• 4,4'-(1,4-piperazinediyl)dibenzaidehyde

• Inchi： 1S/C18H18N2O2/c21-13-15-1-5-17(6-2-15)19-9-11-20(12-10-19)18-7-3-16(14-22)4-8-18/h1-8,13-14H,9-12H2
• InChI Key： FZUIYMOPBHBVJH-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)N1CCN(C2C=CC(C=O)=CC=2)CC1

Computed Properties

• Exact Mass: 294.13694
• Monoisotopic Mass: 294.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62
• LogP: 2.76820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines